1-[(3,4-dichlorophenoxy)methyl]-1H-pyrazol-4-amine

• IUPAC Name: 1-[(3,4-dichlorophenoxy)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H9Cl2N3O/c11-9-2-1-8(3-10(9)12)16-6-15-5-7(13)4-14-15/h1-5H,6,13H2
• InChI Key: IUEBDURVBVTAFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCN2C=C(C=N2)N)Cl)Cl
• Molecular Formula: C10H9Cl2N3O
• Molecular Weight: 258.10 g/mol

Description

1-[(3,4-dichlorophenoxy)methyl]-1H-pyrazol-4-amine is a chemical compound with the molecular formula C10H9Cl2N3O. It is also known by its CAS number 1006315-93-0.

Synthesis Analysis

The synthesis of pyrazole compounds, such as this compound, can be achieved through various methods. One common method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Other methods include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The molecular structure of this compound can be elucidated using various techniques such as single-crystal X-ray diffraction. The compound has a molecular weight of 258.1.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 258.1. Further physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

Chemical and Thermal Process Precursors

1-[(3,4-dichlorophenoxy)methyl]-1H-pyrazol-4-amine, due to its structural similarity to chlorophenols (CPs), could be implicated in studies focusing on the formation of dioxins in chemical and thermal processes. CPs are significant precursors to dioxins in processes including Municipal Solid Waste Incineration (MSWI), demonstrating a correlation between CP concentrations and dioxin formation. This link suggests potential research applications in understanding dioxin formation mechanisms and in identifying methods to reduce such emissions in waste incineration processes (Peng et al., 2016).

Synthesis of Heterocycles

The compound's chemical framework is conducive to the synthesis of heterocyclic compounds, as demonstrated by the reactivity of similar structures in creating diverse heterocycles. Such applications underscore its importance as a building block in organic synthesis, enabling the development of new materials and molecules with potential applications in pharmaceuticals, dyes, and agrochemicals (Gomaa & Ali, 2020).